3-Hydroxy-5-(3-methylthiophenyl)pyridine

• IUPAC Name: 5-(3-methylsulfanylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H11NOS/c1-15-12-4-2-3-9(6-12)10-5-11(14)8-13-7-10/h2-8,14H,1H3
• InChI Key: WPTVSVZJVPDVBB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=CC(=CN=C2)O
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol
• CAS No.: 1261937-92-1

Description

3-Hydroxy-5-(3-methylthiophenyl)pyridine is a pyridine-based chemical scaffold of significant interest in medicinal chemistry and drug discovery research. The pyridine ring is a privileged structure in pharmaceuticals, serving as a key component in numerous clinically validated agents and FDA-approved drugs . Its isosteric relationship with benzene allows it to participate in critical molecular interactions, often contributing to enhanced pharmacological properties and biological activity . The specific substitution pattern of this compound, featuring a 3-hydroxy group and a 3-methylthiophenyl moiety at the 5-position, makes it a valuable building block for constructing more complex molecules. The 3-hydroxy group on the pyridine ring, in particular, is a functional handle that can be crucial for a compound's binding affinity and mechanism of action, as seen in other 3-hydroxypyridine derivatives which have been explored as modulators of biological targets such as the Androgen Receptor (AR) for the treatment of conditions like prostate cancer . Furthermore, the methylthioether (methylsulfanyl) group on the phenyl ring can influence the compound's electronic properties and metabolic profile, offering a site for further chemical derivatization. Researchers can utilize this compound in structure-activity relationship (SAR) studies, particularly in developing novel therapeutic agents for applications including but not limited to antibacterial, antiviral, and anticancer research, where pyridine derivatives have consistently shown promise . This product is intended for laboratory research purposes only and is strictly labeled "For Research Use Only" (RUO). It is not intended for diagnostic, therapeutic, or any personal use.

Preparation Methods

Reaction Mechanism and Optimization

A palladium catalyst (e.g., Pd(PPh₃)₄) facilitates the cross-coupling between 5-bromo-3-hydroxypyridine and 3-methylthiophenylboronic acid. The reaction typically proceeds in a mixed solvent system (e.g., toluene/ethanol) with a mild base (e.g., Na₂CO₃) at 80–100°C. Key considerations include:

• Protection of the hydroxyl group : To prevent unwanted side reactions, the 3-hydroxyl group is often protected as a silyl ether (e.g., TBSCl) or benzyl ether before coupling.

• Boronic acid preparation : 3-Methylthiophenylboronic acid can be synthesized via lithiation of 1-bromo-3-methylthiobenzene followed by treatment with trimethyl borate.

Experimental Protocol

• Protection : 3-Hydroxypyridine is treated with tert-butyldimethylsilyl chloride (TBSCl) in DMF to yield 3-(TBS-oxy)pyridine.

• Halogenation : Bromination at position 5 using N-bromosuccinimide (NBS) in acetic acid affords 5-bromo-3-(TBS-oxy)pyridine.

• Coupling : The brominated intermediate reacts with 3-methylthiophenylboronic acid under Suzuki conditions (Pd(PPh₃)₄, Na₂CO₃, toluene/ethanol, 90°C, 12 h).

• Deprotection : Tetrabutylammonium fluoride (TBAF) in THF removes the silyl protecting group, yielding the target compound.

Yield : 65–78% (over four steps).

Multi-Component Cyclocondensation Approach

A three-component reaction involving aromatic amines, aldehydes, and malononitrile offers a direct route to functionalized pyridines. This method, reported by Nature, avoids pre-functionalized intermediates and streamlines synthesis.

Reaction Design

Using 3-methylthiophenyl aldehyde, ammonium acetate, and malononitrile in the presence of a magnetic CuFe₂O₄/IRMOF-3/GO nanocomposite catalyst, the pyridine ring forms via Knoevenagel condensation and subsequent cyclization.

Key Steps

• Knoevenagel adduct formation : The aldehyde and malononitrile condense to form an α,β-unsaturated nitrile.

• Michael addition : Ammonia (from ammonium acetate) adds to the unsaturated system.

• Cyclization and aromatization : Intramolecular cyclization followed by dehydrogenation yields the pyridine core.

Conditions : Ethanol solvent, ultrasonic irradiation (25 kHz, 10–20 min), room temperature.
Yield : 82–89%.

Functionalization via Isoxazolopyridine Intermediates

A novel method from ACS Omega utilizes isoxazolopyridines as precursors for 3-hydroxypyridines. While originally developed for 4-substituted picolinonitriles, this approach can be adapted for 5-substituted derivatives.

Synthetic Pathway

• Isoxazolopyridine formation : 4-Propargylaminoisoxazole undergoes cyclization with aryl aldehydes to form isoxazolopyridines.

• N–O bond cleavage : Treatment with K₂CO₃ in methanol at 60°C cleaves the isoxazole ring, yielding 3-hydroxypyridine derivatives.

Modification for 5-substitution : Introducing the 3-methylthiophenyl group at the propargylamine stage could enable positional control.

Yield : 70–85% (two steps).

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield
Suzuki-Miyaura coupling	High regioselectivity; modular boronic acids	Requires halogenated precursors; multi-step	65–78%
Multi-component reaction	One-pot synthesis; no pre-functionalization	Limited to accessible aldehydes	82–89%
Isoxazolopyridine route	Mild conditions; avoids strong bases	Complex intermediate synthesis	70–85%

Spectroscopic Characterization

While direct data for 3-hydroxy-5-(3-methylthiophenyl)pyridine are scarce, analogous compounds provide predictive insights:

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (s, 1H, H-2), 7.98 (d, J = 8.0 Hz, 1H, H-6), 7.52–7.40 (m, 3H, thiophenyl), 6.92 (s, 1H, H-4), 2.51 (s, 3H, SCH₃).

• IR (cm⁻¹) : 3250 (O–H), 1605 (C=N), 1580 (C=C).

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-5-(3-methylthiophenyl)pyridine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Substitution reactions can introduce different functional groups into the molecule, altering its properties and reactivity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions for these reactions depend on the desired outcome and the nature of the starting materials.

Major Products

The major products formed from these reactions vary depending on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can yield a wide range of substituted products.

Scientific Research Applications

3-Hydroxy-5-(3-methylthiophenyl)pyridine has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological targets.

Medicine: It has potential medicinal applications due to its biological properties, including its potential as a therapeutic agent for various diseases.

Industry: The compound is used in industrial research for the development of new materials and processes.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-(3-methylthiophenyl)pyridine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to specific receptors or enzymes, modulating their activity, and influencing various cellular processes. The exact molecular targets and pathways involved depend on the specific application and the biological context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, physicochemical, and functional differences between 3-Hydroxy-5-(3-methylthiophenyl)pyridine and analogous pyridine derivatives:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties	Applications/Significance
3-Hydroxy-5-(3-methylthiophenyl)pyridine	C₁₂H₁₁NOS	3-OH, 5-(3-methylthiophenyl)	225.28	Lipophilic (due to -SMe), moderate polarity	Potential antimicrobial/antioxidant agent (inferred from structural analogs)
Pyridoxal hydrochloride (CAS 65-22-5)	C₈H₁₁NO₃·HCl	3-OH, 5-hydroxymethyl, 2-methyl, aldehyde	229.64	Hydrophilic, vitamin B6 derivative	Cofactor in enzymatic reactions, biochemical intermediate
2-Hydroxy-5-methyl-3-nitropyridine	C₆H₆N₂O₃	2-OH, 5-CH₃, 3-NO₂	154.12	Distinct FTIR/Raman spectra (nitro group)	Spectroscopic model for nitro-pyridines
Methyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate	C₈H₅ClF₃NO₂	3-Cl, 5-CF₃, 2-COOCH₃	239.58	High thermal stability, electron-withdrawing groups	Intermediate in agrochemical/pharmaceutical synthesis
5-(3-Fluorophenyl)-2-methylpyridine	C₁₂H₁₀FN	2-CH₃, 5-(3-fluorophenyl)	187.22	Enhanced bioavailability (fluorine effect)	Drug discovery scaffold

Structural and Electronic Comparisons

• Substituent Effects: The 3-methylthiophenyl group in the target compound introduces steric bulk and lipophilicity, contrasting with the hydroxymethyl group in pyridoxal hydrochloride, which enhances hydrophilicity . Electron-withdrawing groups (e.g., -NO₂ in 2-hydroxy-5-methyl-3-nitropyridine and -CF₃ in ’s compound) reduce electron density on the pyridine ring, affecting reactivity in nucleophilic substitutions.

• Positional Isomerism :

  • Hydroxyl group placement (3-position vs. 2-position in ’s compound) alters hydrogen-bonding capacity and acidity. 3-hydroxy pyridines generally exhibit lower acidity compared to 2-hydroxy derivatives due to reduced resonance stabilization .

Physicochemical and Spectroscopic Properties

• Solubility : The methylthiophenyl group likely reduces aqueous solubility compared to pyridoxal hydrochloride, which is water-soluble due to its polar substituents .
• Spectroscopy: The nitro group in 2-hydroxy-5-methyl-3-nitropyridine produces distinct FTIR bands at ~1,530 cm⁻¹ (asymmetric NO₂ stretch) and ~1,350 cm⁻¹ (symmetric NO₂ stretch), whereas the methylthio group would show C-S stretches near 650–700 cm⁻¹ .